Cas no 69619-16-5 (3-methyl-4-(methylamino)benzonitrile)

• Product Name: 3-methyl-4-(methylamino)benzonitrile
• CAS No: 69619-16-5
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD12805074
• CID: 1738385
• PubChem ID: 23343732
• Update Time: 2025-10-28

3-methyl-4-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-methyl-4-(methylamino)-
• 3-methyl-4-(methylamino)benzonitrile
• DB-395223
• 69619-16-5
• SCHEMBL13174788
• DTXSID00633211

• MDL： MFCD12805074
• Inchi： 1S/C9H10N2/c1-7-5-8(6-10)3-4-9(7)11-2/h3-5,11H,1-2H3
• InChI Key： YNELGXFGZBODLW-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8Ų

Additional information on 3-methyl-4-(methylamino)benzonitrile

Comprehensive Overview of 3-methyl-4-(methylamino)benzonitrile (CAS No. 69619-16-5): Properties, Applications, and Industry Insights

3-methyl-4-(methylamino)benzonitrile (CAS No. 69619-16-5) is an organic compound belonging to the benzonitrile derivative family. This chemically versatile molecule features a nitrile group (–CN) and a methylamino substituent (–NHCH₃) on a benzene ring, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C₉H₁₀N₂, and structural uniqueness have garnered attention in R&D for its potential in drug discovery and material science.

In recent years, the demand for nitrile-based compounds like 3-methyl-4-(methylamino)benzonitrile has surged due to their role in synthesizing heterocyclic scaffolds, a key focus in medicinal chemistry. Researchers highlight its utility in constructing kinase inhibitors and GPCR-targeted molecules, addressing trending topics such as precision medicine and cancer therapeutics. The compound’s electron-withdrawing nitrile group also enhances its reactivity in cross-coupling reactions, a hot topic in green chemistry discussions.

From an industrial perspective, 69619-16-5 is often explored for its scalable synthesis and process optimization. Manufacturers prioritize cost-effective routes using catalytic amination or microwave-assisted reactions, aligning with the industry’s shift toward sustainable production. Analytical techniques like HPLC purity testing and NMR characterization ensure compliance with pharmaceutical-grade standards, a recurring concern among quality control professionals.

The compound’s stability under ambient storage conditions and compatibility with common solvents (e.g., DMSO, ethanol) make it a practical choice for lab-scale and industrial applications. However, users frequently search for solubility data and handling precautions, reflecting the need for detailed technical guidance. Notably, 3-methyl-4-(methylamino)benzonitrile is neither classified as a hazardous substance nor regulated under major chemical inventories, simplifying its procurement.

Emerging trends link 69619-16-5 to high-throughput screening libraries and fragment-based drug design, areas gaining traction in AI-driven drug discovery. Its structural motifs appear in patents targeting neurodegenerative diseases and metabolic disorders, answering frequent queries about its therapeutic potential. Additionally, its role in photocatalysis research aligns with the growing interest in energy-efficient synthesis methods.

For suppliers and distributors, SEO-optimized queries often include buy 3-methyl-4-(methylamino)benzonitrile, CAS 69619-16-5 price, and custom synthesis services. Addressing these, the market offers GMP-certified batches and bulk quantities, with purity levels exceeding 98%. Regulatory documentation, such as COA (Certificate of Analysis) and MSDS, remains critical for B2B transactions.

In summary, 3-methyl-4-(methylamino)benzonitrile (CAS No. 69619-16-5) bridges academic innovation and industrial application, driven by its multifunctional chemistry and adaptability to modern research demands. Its relevance in bioconjugation, small-molecule probes, and catalysis ensures sustained interest across scientific and commercial sectors.